Cas no 2227765-84-4 (tert-butyl N-{5-bromo-2-(2S)-2-hydroxypropylphenyl}carbamate)

• Product Name: tert-butyl N-{5-bromo-2-(2S)-2-hydroxypropylphenyl}carbamate
• CAS No: 2227765-84-4
• MF: C₁₄H₂₀BrNO₃
• MW: 330.217503547668
• CID: 6423110
• PubChem ID: 165642157
• Update Time: 2025-06-20

tert-butyl N-{5-bromo-2-(2S)-2-hydroxypropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-bromo-2-(2S)-2-hydroxypropylphenyl}carbamate
• 2227765-84-4
• EN300-1888364
• tert-butyl N-{5-bromo-2-[(2S)-2-hydroxypropyl]phenyl}carbamate

• Inchi： 1S/C14H20BrNO3/c1-9(17)7-10-5-6-11(15)8-12(10)16-13(18)19-14(2,3)4/h5-6,8-9,17H,7H2,1-4H3,(H,16,18)/t9-/m0/s1
• InChI Key： YHEWQVBYMYLNAW-VIFPVBQESA-N
• SMILES： BrC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C[C@H](C)O

Computed Properties

• Exact Mass: 329.06266g/mol
• Monoisotopic Mass: 329.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{5-bromo-2-(2S)-2-hydroxypropylphenyl}carbamate

Professional Introduction to Compound with CAS No. 2227765-84-4 and Product Name: *tert-butyl N-{5-bromo-2-(2S)-2-hydroxypropylphenyl}carbamate*

Compound with the CAS number 2227765-84-4 and the product name tert-butyl N-{5-bromo-2-(2S)-2-hydroxypropylphenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and bioorganic synthesis. The unique arrangement of functional groups, including a tert-butyl moiety and a N-{5-bromo-2-(2S)-2-hydroxypropylphenyl} substituent, contributes to its distinct chemical properties and reactivity patterns.

The tert-butyl group, a well-known sterically hindered alkyl group, plays a crucial role in modulating the compound's solubility, stability, and interaction with biological targets. This feature is particularly valuable in medicinal chemistry, where optimizing pharmacokinetic profiles is essential for the development of effective therapeutics. The presence of the N-{5-bromo-2-(2S)-2-hydroxypropylphenyl} moiety further enhances the compound's versatility, enabling it to participate in various chemical transformations and biological interactions.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. The specific structure of this compound makes it a promising candidate for further investigation in the context of drug discovery.

The synthesis of tert-butyl N-{5-bromo-2-(2S)-2-hydroxypropylphenyl}carbamate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of the 5-bromo substituent on the phenyl ring enhances electrophilic aromatic substitution reactions, making it easier to functionalize further. Additionally, the presence of the (2S)-2-hydroxypropyl group introduces chirality into the molecule, which is critical for compounds intended for use as pharmaceuticals.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have been particularly interested in its potential as an inhibitor of specific enzymes or receptors involved in various disease pathways. Preliminary data suggest that it may exhibit inhibitory activity against targets relevant to inflammation, cancer, and neurodegenerative disorders. These findings underscore the importance of this compound as a scaffold for developing novel therapeutic agents.

The structural features of tert-butyl N-{5-bromo-2-(2S)-2-hydroxypropylphenyl}carbamate also make it an attractive candidate for use in combinatorial chemistry and high-throughput screening (HTS) campaigns. By leveraging its unique reactivity patterns, researchers can rapidly generate libraries of derivatives with tailored properties. This approach has been instrumental in identifying lead compounds for further optimization.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and industrial chemistry. Its ability to undergo selective modifications allows it to be incorporated into polymers and other materials with enhanced functionality. For instance, it can serve as a precursor for synthesizing polymers with specific thermal or mechanical properties.

The development of synthetic methodologies for complex molecules like this one continues to be an area of active research. Advances in catalytic processes and green chemistry have enabled more efficient and sustainable production methods. These innovations are not only important from an environmental perspective but also contribute to reducing costs associated with drug manufacturing.

The future prospects for tert-butyl N-{5-bromo-2-(2S)-2-hydroxypropylphenyl}carbamate are promising, with ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Collaborative efforts between academic researchers and industry scientists are likely to accelerate progress in this field. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.